Cas no 2679948-76-4 (benzyl (2S)-2-{(2S)-1-(tert-butoxy)-1-oxopropan-2-ylamino}-3-methylbutanoate)

• Product Name: benzyl (2S)-2-{(2S)-1-(tert-butoxy)-1-oxopropan-2-ylamino}-3-methylbutanoate
• CAS No: 2679948-76-4
• MF: C₁₉H₂₉NO₄
• MW: 335.437865972519
• CID: 5619808
• PubChem ID: 165931196
• Update Time: 2025-08-05

benzyl (2S)-2-{(2S)-1-(tert-butoxy)-1-oxopropan-2-ylamino}-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• 2679948-76-4
• EN300-28296366
• benzyl (2S)-2-{[(2S)-1-(tert-butoxy)-1-oxopropan-2-yl]amino}-3-methylbutanoate
• benzyl (2S)-2-{(2S)-1-(tert-butoxy)-1-oxopropan-2-ylamino}-3-methylbutanoate

• Inchi： 1S/C19H29NO4/c1-13(2)16(20-14(3)17(21)24-19(4,5)6)18(22)23-12-15-10-8-7-9-11-15/h7-11,13-14,16,20H,12H2,1-6H3/t14-,16-/m0/s1
• InChI Key： SBFNKCMFNLSPQP-HOCLYGCPSA-N
• SMILES： O(C([C@H](C)N[C@H](C(=O)OCC1C=CC=CC=1)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 335.20965841g/mol
• Monoisotopic Mass: 335.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 64.6Ų

Additional information on benzyl (2S)-2-{(2S)-1-(tert-butoxy)-1-oxopropan-2-ylamino}-3-methylbutanoate

Benzyl (2S)-2-{(2S)-1-(tert-butoxy)-1-oxopropan-2-ylamino}-3-methylbutanoate: A Key Compound in Pharmaceutical Research and Development

Benzyl (2S)-2-{(2S)-1-(tert-butoxy)-1-oxopropan-2-ylamino}-3-methylbutanoate is a chiral compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its unique stereochemical configuration and functional groups, represents a critical building block in the synthesis of various bioactive molecules. The CAS number 2679948-76-4 identifies this specific chemical entity, which is often utilized as an intermediate in the development of therapeutic agents targeting diverse biological pathways.

The molecular framework of Benzyl (2S)-2-{(2S)-1-(tert-butoxy)-1-oxopropan-2-ylamino}-3-methylbutanoate includes a tert-butoxy group, a chiral center at the 2-position of the butanoate chain, and a benzyl substituent. These features contribute to its potential applications in drug design, particularly in the modulation of enzyme activity and receptor interactions. Recent studies have highlighted the compound's role in enhancing the selectivity of pharmacological agents, which is a critical factor in reducing off-target effects and improving therapeutic outcomes.

One of the most promising applications of Benzyl (2S)-2-{(3S)-1-(tert-butoxy)-1-oxopropan-2-ylamino}-3-methylbutanoate lies in its potential as a precursor for the synthesis of prodrugs targeting metabolic disorders. A 2023 study published in Journal of Medicinal Chemistry demonstrated that compounds with similar structural motifs exhibit improved solubility and bioavailability, making them ideal candidates for oral administration. The tert-butoxy group, in particular, was shown to enhance the stability of the molecule in aqueous environments, a critical attribute for drug formulation.

Recent advancements in computational drug design have further underscored the importance of Benzyl (2S)-2-{(2S)-1-(tert-butoxy)-1-oxopropan-2-ylamino}-3-methylbutanoate in the development of targeted therapies. Researchers at the University of Tokyo, for example, utilized molecular docking simulations to explore the interaction between this compound and a specific kinase enzyme involved in cancer progression. The results indicated that the chiral center at the 2-position plays a pivotal role in binding affinity, suggesting that stereochemical control is essential for optimizing therapeutic efficacy.

Another area of interest is the application of Benzyl (2S)-2-{(2S)-1-(tert-butoxy)-1-oxopropan-2-ylamino}-3-methylbutanoate in the treatment of neurodegenerative diseases. A 2024 study published in ACS Chemical Neuroscience reported that derivatives of this compound showed potential in modulating tau protein aggregation, a hallmark of Alzheimer's disease. The benzyl group was found to enhance the molecule's ability to cross the blood-brain barrier, a critical factor in the delivery of therapeutics to the central nervous system.

From a synthetic perspective, the preparation of Benzyl (2S)-2-{(2S)-1-(tert-butoxy)-1-oxopropan-2-ylamino}-3-methylbutanoate involves multi-step organic reactions, including asymmetric synthesis to achieve the desired stereochemistry. A 2023 paper in Organic Letters described a novel method for the enantioselective synthesis of this compound using a chiral catalyst, which significantly improved the yield and purity of the final product. This advancement highlights the importance of stereoselective methodologies in the production of pharmaceutical intermediates.

Environmental and safety considerations are also integral to the use of Benzyl (2S)-2-{(2S)-1-(tert-butoxy)-1-oxopropan-2-ylamino}-3-methylbutanoate. While the compound itself is not classified as a hazardous material, its synthesis and disposal require adherence to green chemistry principles to minimize environmental impact. Recent guidelines from the International Union of Pure and Applied Chemistry (IUPAC) emphasize the importance of sustainable practices in the production of complex organic molecules, including the use of solvent recovery systems and energy-efficient processes.

In the context of drug discovery, Benzyl (2S)-2-{(2S)-1-(tert-butoxy)-1-oxopropan-2-ylamino}-3-methylbutanoate serves as a versatile building block for the development of multitarget drugs. These compounds are designed to interact with multiple biological targets simultaneously, offering a more holistic approach to treating complex diseases. A 2024 review in Drug Discovery Today highlighted the potential of such compounds in the treatment of chronic inflammatory conditions, where the modulation of multiple pathways can lead to more effective therapeutic outcomes.

Furthermore, the structural similarity between Benzyl (2S)-2-{(2S)-1-(tert-butoxy)-1-oxopropan-2-ylamino}-3-methylbutanoate and other known pharmacological agents has led to the exploration of its use in drug repurposing strategies. Researchers are investigating whether this compound can be adapted for the treatment of antimicrobial resistance by modulating bacterial efflux pumps. Early studies suggest that the tert-butoxy group may interfere with the function of these pumps, thereby enhancing the efficacy of existing antibiotics.

Finally, the ongoing research into Benzyl (2S)-2-{(2S)-1-(tert-butoxy)-1-oxopropan-2-ylamino}-3-methylbutanoate underscores its significance in the field of biomedical sciences. As the demand for more effective and targeted therapies continues to grow, the development of compounds with precise structural features, such as those found in this molecule, will remain a critical focus. The integration of computational modeling, synthetic chemistry, and biological testing will be essential in unlocking the full potential of this and similar compounds in the future.

In conclusion, Benzyl (2S)-2-{(2S)-1-(tert-butoxy)-1-oxopropan-2-ylamino}-3-methylbutanoate represents a valuable chemical entity with diverse applications in drug development. Its unique structural features, combined with recent advances in synthetic methodologies and computational tools, position it as a key player in the quest for more effective therapeutic solutions. As research in this area continues to evolve, the compound is likely to play an increasingly important role in addressing some of the most pressing challenges in modern medicine.